Cas no 1119391-77-3 (4-Amino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-7H-pyrimido[5,4-d]pyrimidine-2,8-dione)

• Product Name: 4-Amino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• CAS No: 1119391-77-3
• MF: C₂₅H₁₆F₃N₅O₃
• MW: 491.421455383301
• MDL: MFCD00246038
• CID: 4680321
• Update Time: 2023-08-15

4-Amino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-7H-pyrimido[5,4-d]pyrimidine-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-IMINO-6-(3-PHENOXYPHENYL)-3-(3-(TRIFLUOROMETHYL)PHENYL)-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 4-amino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-5H-pyrimido[5,4-d]pyrimidine-2,8-dione
• 4-imino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 4-Amino-6-(3-phenoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-7H-pyrimido[5,4-d]pyrimidine-2,8-dione

• MDL： MFCD00246038
• Inchi： 1S/C25H16F3N5O3/c26-25(27,28)15-7-5-8-16(13-15)33-21(29)19-20(31-24(33)35)23(34)32-22(30-19)14-6-4-11-18(12-14)36-17-9-2-1-3-10-17/h1-13H,29H2,(H,30,32,34)
• InChI Key： TXBRNXTZWKNEAI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(N=C2C(NC(C3C=CC=C(C=3)OC3C=CC=CC=3)=NC2=C1N)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 986
• Topological Polar Surface Area: 109